Cas no 27914-73-4 (4-(Acetoxy)benzoyl chloride)

• Product Name: 4-(Acetoxy)benzoyl chloride
• CAS No: 27914-73-4
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• MDL: MFCD03424709
• CID: 1015712
• PubChem ID: 329765414
• Update Time: 2025-10-29

4-(Acetoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-acetoxybenzoyl chloride
• (4-carbonochloridoylphenyl) acetate
• 4-(Acetoxy)benzoyl chloride
• ACETIC ACID 4-CHLOROCARBONYL-PHENYL ESTER
• ACETIC ACID-4-CHLOROCARBONYL-PHENYL ESTER
• 4-(carbonochloridoyl)phenyl acetate
• 4-acetoxybenzoic acid chloride
• 4-acetoxybenzoic chloride
• 4-acetyloxybenzoyl chloride
• AC1MBT5B
• Benzoyl chloride, 4-(acetyloxy)-
• CTK0J2327
• p-acetoxybenzoic acid chloride
• p-acetoxybenzoyl chloride
• p-acetyloxybenzoic acid chloride
• DTXSID70373314
• 4-(chlorocarbonyl)phenyl acetate
• CGEOYYBCLBIBLG-UHFFFAOYSA-N
• p-acetoxy benzoic acid chloride
• 4-acetoxy-benzoyl chloride
• 27914-73-4
• 4-(Acetoxy)benzoyl chloride, 97%
• SCHEMBL313084
• F74956
• MFCD03424709
• A923986
• CBA91473
• Aceticacid-4-chlorocarbonyl-phenylester
• 4-Acetoxy-benzoylchloride

• MDL： MFCD03424709
• Inchi： 1S/C9H7ClO3/c1-6(11)13-8-4-2-7(3-5-8)9(10)12/h2-5H,1H3
• InChI Key： CGEOYYBCLBIBLG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 198.00841
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 28-31 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 43.37

4-(Acetoxy)benzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(Acetoxy)benzoyl chloride

Introduction to 4-Acetoxybenzoyl Chloride (CAS No. 27914-73-4)

4-Acetoxybenzoyl chloride, also known by its CAS registry number 27914-73-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which belongs to the family of acyl chlorides, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and material sciences. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 4-acetoxybenzoyl chloride.

The molecular structure of 4-acetoxybenzoyl chloride consists of a benzene ring substituted with an acetyloxy group (-OAc) at the para position and a carbonyl chloride group (-COCl) at the same position. This arrangement imparts the compound with both electron-donating and electron-withdrawing groups, making it highly reactive in various chemical reactions. The acetyloxy group enhances the compound's solubility in organic solvents, while the carbonyl chloride group facilitates nucleophilic acyl substitution reactions.

Recent studies have highlighted the importance of 4-acetoxybenzoyl chloride in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the preparation of novel kinase inhibitors, which hold promise for treating various cancers. The ability of 4-acetoxybenzoyl chloride to undergo Friedel-Crafts acylation has been exploited in the development of advanced materials with tailored electronic properties.

The synthesis of 4-acetoxybenzoyl chloride typically involves the reaction of 4-acetoxybenzoic acid with thionyl chloride (SOCl₂) under reflux conditions. This method is efficient and yields high-purity product. However, recent advancements have introduced more environmentally friendly alternatives, such as using phosphorus oxychloride (POCl₃) or catalytic systems to minimize waste and improve sustainability.

In terms of applications, 4-acetoxybenzoyl chloride is widely used as an acylating agent in organic synthesis. Its reactivity makes it ideal for forming esters, amides, and other derivatives. For example, in pharmaceutical chemistry, it serves as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Additionally, its role in polymer chemistry has been explored for creating functional polymers with improved thermal stability and mechanical properties.

Recent research has also focused on the catalytic properties of 4-acetoxybenzoyl chloride. Scientists have discovered that this compound can act as a catalyst in certain Suzuki-Miyaura coupling reactions, enabling the formation of biaryl compounds with high efficiency. This discovery opens new avenues for its application in green chemistry and sustainable synthetic methodologies.

The physical properties of 4-acetoxybenzoyl chloride are well-documented. It exists as a white crystalline solid with a melting point around 55°C and a boiling point above 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and dimethylformamide (DMF) makes it suitable for various laboratory-scale reactions.

In conclusion, 4-acetoxybenzoyl chloride (CAS No. 27914-73-4) is a valuable compound with diverse applications across multiple disciplines. Its reactivity, versatility, and compatibility with modern synthetic techniques make it an indispensable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations for this compound, its significance in the chemical landscape is expected to grow further.